Cas no 2090901-22-5 (2,4-dimethyl-6-(trifluoromethyl)aniline)

• Product Name: 2,4-dimethyl-6-(trifluoromethyl)aniline
• CAS No: 2090901-22-5
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 5830870
• PubChem ID: 20061988
• Update Time: 2025-05-25

2,4-dimethyl-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(trifluoromethyl)aniline
• EN300-1642012
• 2090901-22-5
• SCHEMBL9861917
• YYALEJVHHLBBIY-UHFFFAOYSA-N

• Inchi： 1S/C9H10F3N/c1-5-3-6(2)8(13)7(4-5)9(10,11)12/h3-4H,13H2,1-2H3
• InChI Key： YYALEJVHHLBBIY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C)C=1N)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,4-dimethyl-6-(trifluoromethyl)aniline

Professional Introduction to 2,4-dimethyl-6-(trifluoromethyl)aniline (CAS No. 2090901-22-5)

2,4-dimethyl-6-(trifluoromethyl)aniline, with the chemical formula C₉H₁₁F₃N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic amines and is characterized by its two methyl groups at the 2- and 4-positions of the benzene ring, along with a trifluoromethyl group at the 6-position. The presence of these substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 2090901-22-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other analogs. The molecular structure of 2,4-dimethyl-6-(trifluoromethyl)aniline features a benzene core with electron-withdrawing trifluoromethyl and methyl groups, which can influence its reactivity and interaction with biological targets. This structural motif is particularly interesting for medicinal chemists due to its potential in designing novel pharmacophores.

In recent years, there has been growing interest in aromatic amines as key building blocks in drug discovery. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity. Studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, which is crucial for developing effective therapeutics. The 2,4-dimethyl substitution pattern further fine-tunes the electronic properties of the molecule, making it a versatile scaffold for further derivatization.

One of the most compelling aspects of 2,4-dimethyl-6-(trifluoromethyl)aniline is its utility as an intermediate in the synthesis of pharmaceutical agents. Researchers have leveraged this compound to develop molecules with potential applications in oncology, inflammation, and infectious diseases. For instance, derivatives of this scaffold have been explored as inhibitors of enzymes involved in cancer cell proliferation. The fluorine atoms in the trifluoromethyl group play a critical role in modulating enzyme interactions, often leading to increased potency and selectivity.

The synthesis of 2,4-dimethyl-6-(trifluoromethyl)aniline typically involves multi-step organic reactions starting from commercially available precursors. Common methodologies include nucleophilic aromatic substitution (SNAr) or cross-coupling reactions to introduce the desired substituents onto the benzene ring. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent publications highlight the role of 2,4-dimethyl-6-(trifluoromethyl)aniline in developing novel agrochemicals as well. The structural features of this compound make it a promising candidate for designing herbicides and pesticides with improved efficacy and environmental safety. The interaction between fluorinated aromatic compounds and biological targets has been extensively studied to optimize their agrochemical properties.

The pharmacological properties of derivatives derived from 2,4-dimethyl-6-(trifluoromethyl)aniline have been extensively investigated. For example, modifications at the amine nitrogen can lead to compounds with significant central nervous system activity. Researchers have also explored its potential as a precursor for antimicrobial agents, leveraging its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

In conclusion, 2,4-dimethyl-6-(trifluoromethyl)aniline (CAS No. 2090901-22-5) is a versatile and highly functional compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced potency and selectivity. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain a cornerstone in drug discovery efforts.